Cas no 56252-83-6 (1-Octadecanone,1-(4-methyl-1-piperazinyl)-)
56252-83-6 structure
Product Name:1-Octadecanone,1-(4-methyl-1-piperazinyl)-
CAS No:56252-83-6
MF:C23H46N2O
MW:366.624146938324
CID:386436
PubChem ID:550877
Update Time:2025-04-19
1-Octadecanone,1-(4-methyl-1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octadecanone,1-(4-methyl-1-piperazinyl)-
- 1-(4-methylpiperazin-1-yl)octadecan-1-one
- 1-Methyl-4-stearoylpiperazine
- ETH 2043
- Piperazine, 1-methyl-4-(1-oxooctadecyl)- (9CI)
- Piperazine, 1-methyl-4-(1-oxooctadecyl)-
- 56252-83-6
- SCHEMBL8973186
- BOQIMZOMIHDXGR-UHFFFAOYSA-N
- 1-Methyl-4-stearoylpiperazine #
- DTXSID20338736
-
- Inchi: 1S/C23H46N2O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23(26)25-21-19-24(2)20-22-25/h3-22H2,1-2H3
- InChI Key: BOQIMZOMIHDXGR-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCCCC)N1CCN(C)CC1
Computed Properties
- Exact Mass: 366.36128
- Monoisotopic Mass: 366.361014095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- PSA: 23.55
1-Octadecanone,1-(4-methyl-1-piperazinyl)- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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